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Compound of Interest

Compound Name: Dithianon-d4

Cat. No.: B15614799 Get Quote

For researchers, scientists, and professionals in drug development, the procurement of high-

purity, well-characterized chemical standards is a critical step in ensuring the accuracy and

reproducibility of experimental results. This guide provides a technical overview of Dithianon-
d4, including information on suppliers and the key data typically found on a Certificate of

Analysis (CoA).

Dithianon-d4 is the deuterated form of Dithianon, a fungicide. The introduction of deuterium

atoms creates a heavier isotopologue, making it a valuable internal standard for quantitative

analysis by mass spectrometry. Its use allows for the precise measurement of Dithianon levels

in various matrices by correcting for analyte loss during sample preparation and instrumental

analysis.

Suppliers of Dithianon-d4
Several reputable suppliers specialize in providing high-purity deuterated standards for

research and analytical purposes. When selecting a supplier, it is crucial to consider factors

such as the availability of a comprehensive Certificate of Analysis, stated purity, and adherence

to quality management systems like ISO 17025, which ensures the competence of testing and

calibration laboratories[1].

Table 1: Notable Suppliers of Dithianon-d4
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Supplier Available Quantities Additional Information

LGC Standards 1 mg, 5 mg, 10 mg[2]

Provides a Certificate of

Analysis and Safety Data

Sheet (SDS).[1][2] Offers

Exact Weight packaging with a

certificate indicating the

precise mass of the dispensed

material[3].

C/D/N Isotopes Inc. 0.005 g

Provides information on

isotopic enrichment (typically

98 atom % D) and the CAS

number of the unlabeled

compound (3347-22-6).[4] A

Certificate of Analysis is

available for download[4].

Clearsynth Custom quantities

Accompanied by a Certificate

of Analysis.[5] For research

purposes only[5].

HPC Standards
5 mg (neat), 1 ml (100 µg/ml in

Acetonitrile)

Provides a Safety Data Sheet

in accordance with Regulation

(EC) No 1907/2006 (REACH)

[6].

Understanding the Certificate of Analysis (CoA)
The Certificate of Analysis is a formal document that provides detailed information about the

quality and purity of a specific batch of a chemical standard. For Dithianon-d4, the CoA is

essential for researchers to confirm the identity and concentration of the standard, ensuring the

reliability of their analytical methods.

Table 2: Key Data on a Typical Dithianon-d4 Certificate of Analysis
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Parameter Description Typical Value/Information

Product Name
The common name of the

chemical.
Dithianon-d4[1][4]

CAS Number

The unique identifier for the

chemical. The deuterated form

may not have a CAS number,

in which case the unlabeled

CAS is provided.

3347-22-6 (unlabeled)[4][5]

Molecular Formula The chemical formula. C₁₄D₄N₂O₂S₂[1][5]

Molecular Weight
The mass of one mole of the

substance.
~300.32 - 300.35 g/mol [4][5]

Lot Number
A unique identifier for the

specific batch of the product.
Batch-specific

Purity
The percentage of the desired

compound in the material.
Typically ≥98%

Isotopic Enrichment
The percentage of deuterium

incorporation.
≥98 atom % D[4]

Method of Analysis

The analytical techniques used

to determine purity (e.g.,

HPLC, LC-MS, ¹H-NMR).

Varies by supplier

Storage Conditions

The recommended

temperature and conditions for

storing the product to maintain

its stability.

Room temperature[4]

Expiry Date/Retest Date

The date after which the

product should be re-analyzed

to ensure its continued purity

and stability.[4]

Varies by supplier and batch
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Experimental Workflow for Using Dithianon-d4 as an
Internal Standard
The primary application of Dithianon-d4 is as an internal standard in quantitative analytical

methods, such as Liquid Chromatography-Mass Spectrometry (LC-MS). The following diagram

illustrates a typical workflow.
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Workflow for Quantitative Analysis using Dithianon-d4

Sample Preparation
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(e.g., SPE)
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Inject
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7. Calculate Peak Area Ratio
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Caption: A typical experimental workflow for the quantification of Dithianon using Dithianon-d4
as an internal standard.

Regulatory Context
Dithianon is a regulated pesticide, and maximum residue levels (MRLs) are established in

many jurisdictions to protect consumers. For instance, the European Union periodically reviews

and updates the MRLs for dithianon in or on food and feed of plant and animal origin[7]. The

availability of high-purity standards like Dithianon-d4 is crucial for laboratories conducting

regulatory monitoring and risk assessment to ensure compliance with these MRLs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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